Cas no 16778-76-0 (1,3-dimethyl-1H-1,2,4-triazole)
16778-76-0 structure
Product Name:1,3-dimethyl-1H-1,2,4-triazole
1,3-dimethyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole,1,3-dimethyl-
- 1,3-Dimethyl-1,2,4-triazol
- 1,3-dimethyl-1H-[1,2,4]triazole
- 1,3-dimethyl-1H-1,2,4-triazole
- 1,3-dimethyl-s-triazol
- 1,3-Dimethyl-triazol
- AC1L7BX8
- NSC207094
- SureCN125203
- NSC-207094
- DTXSID80308672
- 1,3-dimethyl-1,2,4-triazole
- EN300-106779
- 16778-76-0
-
- Inchi: 1S/C4H7N3/c1-4-5-3-7(2)6-4/h3H,1-2H3
- InChI Key: ONIFNICATWBCHW-UHFFFAOYSA-N
- SMILES: N1(C)C=NC(C)=N1
Computed Properties
- Exact Mass: 97.06411
- Monoisotopic Mass: 97.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 64
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 205.9°C at 760 mmHg
- Flash Point: 78.3°C
- Refractive Index: 1.564
- PSA: 30.71
1,3-dimethyl-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-106779-0.05g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 95% | 0.05g |
$162.0 | 2023-10-28 | |
| Enamine | EN300-106779-0.1g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 95% | 0.1g |
$241.0 | 2023-10-28 | |
| Enamine | EN300-106779-0.25g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 95% | 0.25g |
$347.0 | 2023-10-28 | |
| Enamine | EN300-106779-0.5g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 95% | 0.5g |
$546.0 | 2023-10-28 | |
| Enamine | EN300-106779-1.0g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 1g |
$699.0 | 2023-05-25 | ||
| Enamine | EN300-106779-2.5g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 95% | 2.5g |
$1370.0 | 2023-10-28 | |
| Enamine | EN300-106779-5.0g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 5g |
$2028.0 | 2023-05-25 | ||
| Enamine | EN300-106779-10.0g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 10g |
$3007.0 | 2023-05-25 | ||
| Enamine | EN300-106779-1g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 95% | 1g |
$699.0 | 2023-10-28 | |
| Enamine | EN300-106779-5g |
1,3-dimethyl-1H-1,2,4-triazole |
16778-76-0 | 95% | 5g |
$2028.0 | 2023-10-28 |
1,3-dimethyl-1H-1,2,4-triazole Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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